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Introduction

Cat's Claw (Uncaria tomentosa) is a woody vine native to the Amazon rainforest, widely

recognized for its traditional medicinal uses. Its therapeutic properties are largely attributed to a

complex mixture of phytochemicals, most notably oxindole alkaloids. The quantification of total

alkaloids is a critical step in the quality control and standardization of Cat's Claw raw materials

and finished products. This application note details a simple, rapid, and cost-effective

spectrophotometric method for the determination of total alkaloid content using bromocresol

green (BCG).

Principle of the Method

This method is based on the reaction between the nitrogen atom of the alkaloid and the acid

dye, bromocresol green, in an acidic buffer. At a pH of 4.7, the alkaloids form a yellow-colored

complex with BCG.[1][2] This complex is extractable with an organic solvent, such as

chloroform. The absorbance of the resulting colored solution is measured at a specific

wavelength using a UV-Vis spectrophotometer. The total alkaloid content is then determined by

referencing a standard calibration curve prepared with a known alkaloid, such as atropine.[1]

Experimental Protocols
1. Materials and Reagents
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Plant Material: Dried and powdered Cat's Claw (Uncaria tomentosa) bark or leaves.

Standard Alkaloid: Atropine (Sigma-Aldrich or equivalent).

Bromocresol Green (BCG) Solution (0.04% w/v): Dissolve 40 mg of bromocresol green in

100 mL of ethanol. Some protocols suggest heating a mixture of 69.8 mg of BCG with 3 mL

of 2N NaOH and 5 mL of distilled water until completely dissolved, and then diluting to 1000

mL with distilled water.[1]

Phosphate Buffer (pH 4.7): Prepare by adjusting the pH of a 2M sodium phosphate solution

(71.6 g of Na₂HPO₄ in 1 L of distilled water) to 4.7 with a 0.2M citric acid solution (42.02 g of

citric acid in 1 L of distilled water).[1]

Hydrochloric Acid (2N): Prepare by diluting concentrated HCl with distilled water.

Sodium Hydroxide (0.1N): Prepare by dissolving NaOH in distilled water.

Chloroform: Analytical grade.

Methanol: Analytical grade.

UV-Vis Spectrophotometer

Volumetric flasks, separatory funnels, and other standard laboratory glassware.

2. Sample Preparation and Extraction

Accurately weigh about 1 g of the finely powdered Cat's Claw material.

Extract the alkaloids using a suitable method. A common approach is methanolic extraction.

[1] This can be done by sonicating the sample with methanol (e.g., 3 x 10 mL) for 15 minutes

for each extraction cycle.

Combine the methanolic extracts and evaporate to dryness under reduced pressure using a

rotary evaporator.

Dissolve a known amount of the dried extract in 2N HCl. This solution will be used for the

determination.
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3. Preparation of Standard Curve

Stock Solution: Prepare a 100 µg/mL stock solution of atropine by dissolving 10 mg of

atropine in 100 mL of methanol.

Working Standards: From the stock solution, prepare a series of working standards with

concentrations ranging from approximately 5 to 50 µg/mL by diluting with methanol.

Transfer 1 mL of each working standard solution to a separate separatory funnel.

Add 5 mL of pH 4.7 phosphate buffer and 5 mL of BCG solution to each funnel.

Extract the complex by shaking vigorously with 4 x 5 mL of chloroform. Collect the

chloroform layers in a 25 mL volumetric flask.

Adjust the final volume to 25 mL with chloroform.

Measure the absorbance of each solution at the wavelength of maximum absorbance

(typically around 470 nm) against a blank prepared in the same manner but without the

atropine standard.

Plot the absorbance versus the concentration of the atropine standards to construct the

calibration curve.

4. Analysis of Cat's Claw Extract

Transfer 1 mL of the acidic solution of the Cat's Claw extract (from step 2.4) to a separatory

funnel.

Wash the solution with 10 mL of chloroform three times to remove interfering substances.

Discard the chloroform washings.

Adjust the pH of the aqueous solution to neutral with 0.1N NaOH.

Add 5 mL of pH 4.7 phosphate buffer and 5 mL of BCG solution.

Proceed with the extraction using chloroform as described for the standard curve preparation

(step 3.5).
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Measure the absorbance of the final chloroform solution at the same wavelength used for the

calibration curve.

Calculate the concentration of total alkaloids in the sample using the regression equation

from the atropine standard curve.

5. Calculation of Total Alkaloid Content

The total alkaloid content (TAC) is typically expressed as a percentage (%) or in mg per gram

of the dry weight of the plant material.

Concentration from Curve (C): Determine the concentration (in µg/mL) of alkaloids in the

measured solution from the calibration curve.

Total Alkaloid Content (mg/g): TAC (mg/g) = (C × V × D) / W Where:

C = Concentration from the calibration curve (µg/mL)

V = Final volume of the chloroform extract (mL)

D = Dilution factor

W = Weight of the initial powdered plant material (g)

Data Presentation
Table 1: Total Alkaloid Content in Uncaria tomentosa Samples Reported in Literature
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Sample Type Plant Part Method
Total Alkaloid
Content

Reference

Wild U.

tomentosa
Bark HPLC

95 - 275 mg/100

g dry material

Navarro Hoyos

et al., 2015

Wild U.

tomentosa
Leaves HPLC

330 - 704

mg/100 g dry

material

Navarro Hoyos

et al., 2015

Commercial

Products
Bark HPLC 0.156% - 0.962%

Ganzera et al.,

2001

Commercial

Extract
Bark UV

Standardized to

3%
Monteloeder

Mandatory Visualization
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Caption: Workflow for the spectrophotometric determination of total alkaloids in Cat's Claw.
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Caption: Principle of the Bromocresol Green (BCG) method for alkaloid determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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